Cas no 144966-96-1 (Tricyclo[3.3.1.13,7]decane-1-carboxamide,N-[2-[4-(2-pyrimidinyl)-1-piperazinyl]ethyl]-, hydrochloride (1:1))

Tricyclo[3.3.1.13,7]decane-1-carboxamide,N-[2-[4-(2-pyrimidinyl)-1-piperazinyl]ethyl]-, hydrochloride (1:1) structure
144966-96-1 structure
Product Name:Tricyclo[3.3.1.13,7]decane-1-carboxamide,N-[2-[4-(2-pyrimidinyl)-1-piperazinyl]ethyl]-, hydrochloride (1:1)
CAS No:144966-96-1
MF:C21H32ClN5O
MW:405.964683532715
CID:188185
PubChem ID:183784
Update Time:2025-04-19

Tricyclo[3.3.1.13,7]decane-1-carboxamide,N-[2-[4-(2-pyrimidinyl)-1-piperazinyl]ethyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Tricyclo[3.3.1.13,7]decane-1-carboxamide,N-[2-[4-(2-pyrimidinyl)-1-piperazinyl]ethyl]-, hydrochloride (1:1)
    • N-[2-(4-pyrimidin-2-ylpiperazin-1-yl)ethyl]adamantane-1-carboxamide,hydrochloride
    • N-(2-(4-(2-Pyrimidinyl)-1-piperazinyl)ethyl)-1-adamantanecarboxamide Hydrochloride
    • N-(2-(4-(2-Pyrimidinyl)-1-piperazinyl)ethyl)tricyclo[3.3.1.13,7]decane-1-carboxamide Hydrochloride
    • WY 50324 HCl
    • WY-50324 HCl
    • 144966-96-1
    • DTXSID60162855
    • Tricyclo(3.3.1.1(sup 3,7))decane-1-carboxamide, N-(2-(4-(2-pyrimidinyl)-1-piperazinyl)ethyl)-, monohydrochloride
    • WAY-SEB-324
    • CHEMBL2107510
    • UNII-48BX75B06D
    • WY-50324-HCL
    • N-[2-[4-(2-Pyrimidinyl)-1-piperazinyl]ethyl]-1-adamantanecarboxamide monohydrochloride
    • SEB-324
    • N-[2-(4-pyrimidin-2-ylpiperazin-1-yl)ethyl]adamantane-1-carboxamide;hydrochloride
    • AKOS040750133
    • BDBM50544115
    • Adatanserin hydrochloride
    • Adatanserin hydrochloride [USAN]
    • SCHEMBL120908
    • N-(2-(4-(2-Pyrimidinyl)-1-piperazinyl)ethyl)-1-adamantanecarboxamide monohydrochloride
    • 48BX75B06D
    • Adatanserin HCl
    • Adatanserin hydrochloride (USAN)
    • Q27259136
    • D02767
    • Inchi: 1S/C21H31N5O.ClH/c27-19(21-13-16-10-17(14-21)12-18(11-16)15-21)22-4-5-25-6-8-26(9-7-25)20-23-2-1-3-24-20;/h1-3,16-18H,4-15H2,(H,22,27);1H
    • InChI Key: PPHCXMVJHQJEAK-UHFFFAOYSA-N
    • SMILES: Cl.O=C(C12CC3CC(CC(C3)C1)C2)NCCN1CCN(C2N=CC=CN=2)CC1

Computed Properties

  • Exact Mass: 405.22986
  • Monoisotopic Mass: 405.229538
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 497
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.4

Experimental Properties

  • Boiling Point: 624.6°C at 760 mmHg
  • Flash Point: 331.5°C
  • PSA: 61.36
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